Cas no 1004193-32-1 (3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole)

3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole structure
1004193-32-1 structure
Product Name:3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole
CAS No:1004193-32-1
MF:C12H11N3S
MW:229.300840616226
MDL:MFCD04968706
CID:2857097
PubChem ID:7017372
Update Time:2025-04-21

3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • AKOS B017665
    • ART-CHEM-BB B017665
    • 3-ISOTHIOCYANATO-1-(2-METHYL-BENZYL)-1H-PYRAZOLE
    • 3-isothiocyanato-1-(2-methylphenyl)methyl-1H-pyrazole
    • 1004193-32-1
    • BBL039295
    • AKOS000307007
    • 3-isothiocyanato-1-[(2-methylphenyl)methyl]pyrazole
    • SCHEMBL2113277
    • 3-isothiocyanato-1-[(2-methylphenyl)methyl]-1H-pyrazole
    • EN300-229227
    • STK313284
    • MDL: MFCD04968706
    • Inchi: 1S/C12H11N3S/c1-10-4-2-3-5-11(10)8-15-7-6-12(14-15)13-9-16/h2-7H,8H2,1H3
    • InChI Key: ZHSMXGIERRISNV-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CN(CC2C=CC=CC=2C)N=1

Computed Properties

  • Exact Mass: 229.06736854Da
  • Monoisotopic Mass: 229.06736854Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.3Ų

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